3-Benzyl-6-(2-chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H13ClN4S
• Molecular Weight: 340.8 g/mol
• IUPAC Name: 3-benzyl-6-[(2-chlorophenyl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H13ClN4S/c18-14-9-5-4-8-13(14)11-16-21-22-15(19-20-17(22)23-16)10-12-6-2-1-3-7-12/h1-9H,10-11H2
• InChI Key: DDGVVTVREVKEHZ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CC2=NN=C3N2N=C(S3)CC4=CC=CC=C4Cl

Description

3-Benzyl-6-(2-chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a heterocyclic compound that has received attention due to its potential applications in scientific research. This compound belongs to the class of triazolo-thiadiazoles, which have been reported to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 3-Benzyl-6-(2-chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, several studies have suggested that the compound may exert its biological activity by inhibiting certain enzymes or signaling pathways that are involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
Several studies have investigated the biochemical and physiological effects of this compound. For example, a study published in the Journal of Natural Products reported that the compound exhibited antioxidant activity. Another study published in the Journal of Enzyme Inhibition and Medicinal Chemistry reported that the compound exhibited inhibitory activity against the enzyme acetylcholinesterase, which is involved in Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Benzyl-6-(2-chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential as an anticancer agent. The compound has been reported to exhibit potent antiproliferative activity against human cancer cell lines, making it a promising candidate for further development as a cancer therapy. However, one limitation of using the compound in lab experiments is its potential toxicity. Several studies have reported that the compound exhibited cytotoxicity against normal cells as well as cancer cells, indicating the need for further investigation into its safety profile.

Future Directions

Several future directions for research on 3-Benzyl-6-(2-chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be identified. One direction is to investigate the compound's mechanism of action in more detail, in order to better understand how it exerts its biological activity. Another direction is to explore the compound's potential as a therapy for other diseases, such as Alzheimer's disease, based on its inhibitory activity against acetylcholinesterase. Finally, further studies are needed to investigate the compound's safety profile and potential toxicity, in order to determine its suitability for use as a therapeutic agent.

Synthesis Methods

The synthesis of 3-Benzyl-6-(2-chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in the literature. The method involves the reaction of 2-chlorobenzylamine with 2-aminothiophenol to form the intermediate 2-chlorobenzylthioamide. The intermediate is then reacted with benzyl isocyanate to form the desired product. The reaction scheme is shown below:

Scientific Research Applications

3-Benzyl-6-(2-chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported to exhibit a wide range of biological activities. Several studies have investigated its potential as an anticancer agent. For example, a study published in the Journal of Medicinal Chemistry reported that the compound exhibited potent antiproliferative activity against human cancer cell lines. Another study published in the European Journal of Medicinal Chemistry reported that the compound exhibited selective cytotoxicity against leukemia cells.